Cas no 2248313-44-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-thiadiazol-2-ylsulfanyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-thiadiazol-2-ylsulfanyl)acetate
• CAS No: 2248313-44-0
• MF: C₁₂H₇N₃O₄S₂
• MW: 321.331679582596
• CID: 6225189
• PubChem ID: 165725256
• Update Time: 2025-07-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-thiadiazol-2-ylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6513720
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-thiadiazol-2-ylsulfanyl)acetate
• 2248313-44-0

• Inchi： 1S/C12H7N3O4S2/c16-9(5-20-12-14-13-6-21-12)19-15-10(17)7-3-1-2-4-8(7)11(15)18/h1-4,6H,5H2
• InChI Key： NNQRHKXLSLICLK-UHFFFAOYSA-N
• SMILES： S(C1=NN=CS1)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 320.98779806g/mol
• Monoisotopic Mass: 320.98779806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 143Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-thiadiazol-2-ylsulfanyl)acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-thiadiazol-2-ylsulfanyl)acetate (CAS No. 2248313-44-0)

The compound 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-thiadiazol-2-ylsulfanyl)acetate (CAS No. 2248313-44-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique combination of functional groups, including the isoindole ring system and the thiadiazole moiety, which contribute to its diverse chemical properties and potential applications.

The isoindole core of this compound is a bicyclic structure that is often associated with aromaticity and stability. This structural feature is particularly important in drug design, as it can enhance the compound's ability to interact with biological targets such as enzymes or receptors. Recent studies have highlighted the potential of isoindole-containing compounds in the development of new therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

The presence of the thiadiazole group further adds to the compound's complexity and functionality. Thiadiazoles are known for their sulfur-containing heterocyclic structure, which can exhibit a range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. In recent research, compounds containing thiadiazole moieties have shown promise in the treatment of chronic diseases such as diabetes and cardiovascular disorders.

One of the most intriguing aspects of this compound is its potential as a prodrug or a bioisostere in medicinal chemistry. Prodrugs are inactive compounds that are metabolized in the body to release an active drug molecule. The design of this compound suggests that it could be tailored to release bioactive molecules upon enzymatic cleavage or chemical transformation within the body. This approach could enhance drug delivery efficiency and reduce systemic toxicity.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets at an atomic level. For instance, molecular docking studies have revealed that the isoindole and thiadiazole groups can interact with key residues in enzyme active sites, potentially inhibiting or modulating their activity. These findings underscore the importance of understanding the molecular mechanisms underlying this compound's bioactivity.

In terms of synthesis, this compound represents a challenging target for organic chemists due to its intricate structure and multiple functional groups. However, recent developments in catalytic asymmetric synthesis and click chemistry have provided new avenues for constructing such complex molecules efficiently. These methods not only improve yield but also enhance the sustainability of chemical processes.

The application of this compound extends beyond pharmacology into materials science and nanotechnology. Its unique electronic properties make it a candidate for use in organic electronics or as a building block for supramolecular assemblies. Researchers are actively exploring its potential in self-assembling monolayers and polymer systems, which could lead to innovative materials with applications in sensors and energy storage devices.

In conclusion, 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,3,4-thiadiazol-2-ylsulfanyl)acetate (CAS No. 2248313-44-0) stands at the intersection of organic chemistry, pharmacology, and materials science. Its complex structure and versatile functional groups make it a compelling subject for both fundamental research and applied development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of molecular interactions and their implications for human health and technology.